Cas no 2168204-20-2 (5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine)

• Product Name: 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine
• CAS No: 2168204-20-2
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5325875
• Update Time: 2025-05-24

5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine
• 5-methyl-7-prop-2-enoxypyrazolo[1,5-a]pyrimidine
• 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C10H11N3O/c1-3-6-14-10-7-8(2)12-9-4-5-11-13(9)10/h3-5,7H,1,6H2,2H3
• InChI Key： IJNDPNITTSHFJZ-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC(C)=NC2=CC=NN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.7
• Topological Polar Surface Area: 39.4

Additional information on 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine

Introduction to 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine (CAS No. 2168204-20-2)

5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine, identified by its Chemical Abstracts Service number (CAS No. 2168204-20-2), is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine scaffold, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a propenyl ether group at the 7-position and a methyl substituent at the 5-position, contribute to its unique chemical and biological properties.

The pyrazolo[1,5-a]pyrimidine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyrimidine ring. This structural motif is widely recognized for its role in drug discovery due to its ability to interact with various biological targets. The prop-2-en-1-yloxy substituent at the 7-position introduces a hydrophobic alkene moiety, which can influence the compound's solubility, permeability, and interaction with biological receptors. Additionally, the methyl group at the 5-position may serve as a steric or electronic modulator, affecting the overall pharmacokinetic profile of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine with biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The propenyl ether group has been shown to facilitate interactions with specific amino acid residues in protein active sites, potentially leading to potent pharmacological effects.

In vitro studies have demonstrated that derivatives of the pyrazolo[1,5-a]pyrimidine scaffold can modulate signaling pathways associated with cell proliferation and survival. For instance, some analogs have been reported to inhibit tyrosine kinases, which are critical for maintaining normal cellular functions but can become overactive in pathological conditions such as cancer. The presence of both the propenyl ether and methyl groups in 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine may enhance its ability to bind to these targets with high affinity.

The synthesis of 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as etherification. Advances in synthetic methodologies have enabled the preparation of complex derivatives with tailored biological properties, making this scaffold a valuable tool for drug development.

One of the most promising applications of 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine is in the field of oncology. Preclinical studies have indicated that this compound may possess anti-proliferative effects by interfering with key molecular pathways involved in tumor growth. The ability to modulate these pathways suggests potential therapeutic benefits in treating various types of cancer. Furthermore, its structural similarity to known kinase inhibitors makes it an attractive candidate for further investigation.

Another area where this compound shows promise is in inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. Research has suggested that pyrazolo[1,5-a]pyrimidine derivatives can modulate inflammatory cytokine production by interacting with specific signaling molecules. The unique structural features of 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine may enhance its efficacy in regulating inflammatory responses.

The pharmacokinetic properties of 5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine are also subjects of ongoing research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Studies using animal models have provided insights into its metabolic pathways and excretion profiles, which are essential for designing clinical trials and drug formulations.

In conclusion,5-Methyl-7-(prop-2-en-1-yloxy)pyrazolo[1,5-a]pyrimidine (CAS No. 2168204-20-2) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug development. As research continues to uncover new therapeutic applications for this compound,it is likely that it will play an important role in addressing various human health challenges.